Cas no 14290-86-9 ((2E)-3-(4-fluorophenyl)prop-2-enoic acid)

(2E)-3-(4-Fluorophenyl)prop-2-enoic acid is a fluorinated cinnamic acid derivative characterized by its α,β-unsaturated carboxylic acid structure with a para-fluorine substituent on the aromatic ring. This compound exhibits strong electron-withdrawing properties due to the conjugated system and fluorine atom, enhancing its reactivity in Michael additions and nucleophilic substitutions. The fluorine substitution improves metabolic stability and bioavailability compared to non-fluorinated analogs. It serves as a versatile intermediate in pharmaceutical synthesis, particularly for developing COX-2 inhibitors and antifungal agents. The rigid planar structure facilitates π-π stacking interactions in drug-target binding. Its high purity (>98%) and well-defined stereochemistry (E-configuration) make it valuable for structure-activity relationship studies in medicinal chemistry.

(2E)-3-(4-fluorophenyl)prop-2-enoic acid structure

14290-86-9 structure

Product Name:(2E)-3-(4-fluorophenyl)prop-2-enoic acid

CAS No:14290-86-9

MF:C₉H₇FO₂

MW:166.149086236954

MDL:MFCD00004395

CID:194740

PubChem ID:1530234

Update Time:2025-07-02

(2E)-3-(4-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (E)-3-(4-Fluorophenyl)acrylic acid
- (E)-p-Fluorocinnamic acid
- 2-Propenoic acid,3-(4-fluorophenyl)-, (2E)-
- 4-FLUOROCINNAMIC ACID
- trans-p-Fluorocinnamic acid
- (2E)-3-(4-fluorophenyl)acrylic acid(SALTDATA: FREE)
- 4'-Fluoro-4-iodobutyrophenone
- 4'-fluorocinnamic acid
- 4-iodo-4'-fluorobutyrophenone
- AKOS 92741
- TIMTEC-BB SBB005718
- RARECHEM BK HC T330
- P-FLUOROCINNAMIC ACID
- (E)-4-Fluorocinnamic acid
- TRANS-4-FLUOROCINNAMIC ACID
- 0035
- AKOS BB
- AKOS BB/0035
- AKOS BBS-00006474
- OTAVA-BB BB0103940052
- 3-(4-fluorophenyl)acrylic acid
- (2E)-3-(4-fluorophenyl)prop-2-enoic acid
- p-Fluoro cinnamic acid
- 3-(4-fluorophenyl)prop-2-enoic acid
- 2-PROPENOIC ACID, 3-(4-FLUOROPHENYL)-, (2E)-
- 3-(4-fluoro-phenyl)-acrylic acid
- 3-(4-fluorophenyl)-2-propenoic acid
- (E)-3-(4-fluorophenyl)prop-2-enoic acid
- ISMMYAZSUSYVQG-ZZXKWVIFSA-N
- (E)-p-Fluorocinnamic
- MFCD00004395
- PS-6566
- NS00043044
- (~{E})-3-(4-fluorophenyl)prop-2-enoic acid
- 4'-Fluoro-4-iodobutyrophenone; 4'-fluorocinnamic acid; 4-iodo-4'-fluorobutyrophenone;
- AKOS000120458
- F3145-1789
- NSC-74070
- (E)-3-(4-Fluoro-phenyl)-acrylic acid
- HMS1396N04
- A885077
- AC7879
- 2-Propenoic acid, 3-(4-fluorophenyl)-
- 4-Fluorocinnamic acid, 99%
- CHEBI:176440
- 4-Fluorocinnamic acid; LC-tDDA; CE10
- (e)-3-(4-fluorophenyl)-2-propenoic acid
- EN300-364714
- NSC74070
- (E)-3-(4-fluorophenyl) acrylic acid
- EINECS 207-288-9
- F0244
- NSC 74070
- CS-W010812
- E-3-(4-fluorophenyl)propenoic acid
- W-106111
- 14290-86-9
- SCHEMBL81378
- (E)-3-(4-Fluorophenyl)acrylicacid
- EINECS 238-214-3
- E-4-fluorocinnamic acid
- NCGC00338431-01
- 2-(2-Chlorophenyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
- Z2942851074
- AB01314091-03
- 459-32-5
- AC-10329
- BDBM50486890
- AMY3987
- BCP21432
- (E)-3-(4-luorophenyl)prop-2-enoic acid
- EN300-16809
- CHEMBL99526
- DTXSID001309863
- LS-13585
- ALBB-011723
- STK010125
- MDL： MFCD00004395
- Inchi： 1S/C9H7FO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- InChI Key： ISMMYAZSUSYVQG-ZZXKWVIFSA-N
- SMILES： FC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

Exact Mass: 166.04300
Monoisotopic Mass: 166.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: White to yellowish crystal powder
Density: 1.285g/cm3
Melting Point: 209-210 °C(lit.)
Boiling Point: 281.6 ℃ at 760 mmHg
Flash Point: 124.1℃
PSA: 37.30000
LogP: 1.92350

(2E)-3-(4-fluorophenyl)prop-2-enoic acid Security Information

WGK Germany：3
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

(2E)-3-(4-fluorophenyl)prop-2-enoic acid Pricemore >>

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